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For Researchers, Scientists, and Drug Development Professionals

Introduction
DCDAPH (1,1-dicyano-6-(4-N,N-dimethylaminophenyl)-1,3,5-hexatriene), also known as

DANIR-2c, is a far-red fluorescent probe with high affinity and specificity for beta-amyloid (Aβ)

plaques, a pathological hallmark of Alzheimer's disease.[1] Its far-red emission spectrum

minimizes interference from tissue autofluorescence, which is often a challenge in the blue and

green spectral regions when examining brain tissue. These characteristics make DCDAPH a

valuable tool for the sensitive detection and quantification of Aβ plaque burden in human brain

tissue, aiding in neuroscience research and the development of therapeutics targeting

Alzheimer's disease. This document provides a detailed protocol for the application of

DCDAPH staining on both frozen and formalin-fixed paraffin-embedded (FFPE) human brain

tissue sections.

Signaling Pathway and Binding Mechanism
DCDAPH is a small, lipophilic molecule that can readily penetrate brain tissue. Its proposed

binding mechanism involves the specific interaction of the probe with the cross-β sheet

structures characteristic of amyloid fibrils. This binding event leads to a significant

enhancement of the dye's fluorescence quantum yield, resulting in bright fluorescent labeling of

the amyloid plaques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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